decahydroisoquinoline-2-sulfonamide
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Overview
Description
Decahydroisoquinoline-2-sulfonamide is a chemical compound with various potential applications in scientific research and industry . It has a molecular weight of 218.32 .
Molecular Structure Analysis
The molecular structure of sulfonamides, including decahydroisoquinoline-2-sulfonamide, is characterized by the existence of a sulfanilamide group and a distinct 6- or 5-membered heterocyclic ring . The geometric and electronic structures of sulfonamides can be examined using density functional theory .Chemical Reactions Analysis
Sulfonamides can undergo a variety of chemical reactions. For instance, they can act as competitive inhibitors of the enzyme dihydropteroate synthetase, which is vital in the synthesis of folate .Scientific Research Applications
- Sulfonamides have been widely explored as drug candidates. Decahydroisoquinoline-2-sulfonamide, with its tetrahedral sulfur center, can serve as a chiral template for asymmetric syntheses. Researchers have investigated its potential as a precursor for sulfoximine and sulfonimidamide drug candidates .
- In vivo, sulfonamides exhibit diverse pharmacological activities, including anti-carbonic anhydrase and anti-dihydropteroate synthetase effects. These properties make them valuable in treating conditions such as diuresis, hypoglycemia, thyroiditis, inflammation, and glaucoma .
- For instance, sulfonimidate decomposition at raised temperatures provides a pathway to access poly(oxothiazene) polymers and thionylphosphazene monomers and polymers .
- Researchers have exploited their lability under acidic conditions to facilitate specific chemical transformations .
- The stereogenic sulfur center in sulfonimidates allows them to act as viable chiral templates. Researchers have employed them in asymmetric syntheses, enabling the creation of enantiomerically enriched compounds .
- Researchers can tailor these substituents with carbon-containing alkyl or aryl moieties, allowing for a wide range of variations .
Medicinal Chemistry and Drug Development
Polymer Synthesis
Alkyl Transfer Reagents
Chiral Synthesis
Functional Group Diversity
Cyclic Sulfonimidates
Mechanism of Action
Target of Action
Decahydroisoquinoline-2-sulfonamide, like other sulfonamides, primarily targets the bacterial enzyme dihydropteroate synthetase . This enzyme plays a crucial role in the synthesis of folic acid, which is essential for bacterial growth and survival .
Mode of Action
The compound acts as a competitive inhibitor of dihydropteroate synthetase . It mimics the natural substrate of the enzyme, para-aminobenzoic acid (PABA), and binds to the enzyme’s active site, preventing PABA from binding . This inhibition disrupts the synthesis of folic acid, leading to a deficiency that hampers bacterial growth .
Biochemical Pathways
The inhibition of dihydropteroate synthetase by decahydroisoquinoline-2-sulfonamide affects the folic acid synthesis pathway . Folic acid is a vital cofactor in the synthesis of nucleic acids (DNA and RNA). By inhibiting its production, the compound disrupts DNA replication and RNA transcription, thereby inhibiting bacterial growth .
Pharmacokinetics
They are known to be rapidly absorbed but slowly excreted, maintaining adequate blood levels for extended periods .
Result of Action
The primary result of decahydroisoquinoline-2-sulfonamide’s action is the inhibition of bacterial growth . By disrupting folic acid synthesis, it prevents bacteria from replicating their DNA and transcribing RNA, effectively halting their growth and proliferation .
Action Environment
The efficacy and stability of decahydroisoquinoline-2-sulfonamide, like other sulfonamides, can be influenced by various environmental factors . For instance, certain bacteria can develop resistance to sulfonamides, reducing their effectiveness . Additionally, the presence of pus or other biological materials can inhibit the antibacterial action of sulfonamides .
Safety and Hazards
properties
IUPAC Name |
3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O2S/c10-14(12,13)11-6-5-8-3-1-2-4-9(8)7-11/h8-9H,1-7H2,(H2,10,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXAAPKVTGJSSCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2CN(CCC2C1)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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